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Compound of Interest

Compound Name: Butyl Stearate

Cat. No.: B7802892

A comprehensive evaluation of the performance of butyl stearate in comparison to other fatty
acid ester lubricants, including methyl stearate, ethyl stearate, and isopropyl myristate, reveals
distinct profiles in terms of their physicochemical and tribological properties. This guide
provides a detailed comparison based on experimental data, outlining the key performance
indicators relevant to researchers, scientists, and drug development professionals.

Performance Comparison of Fatty Acid Ester
Lubricants

The lubricating properties of fatty acid esters are influenced by their molecular structure,
including the length of the fatty acid chain and the alcohol moiety. These structural differences
directly impact viscosity, thermal stability, and boundary lubrication performance.

Physicochemical Properties

The following table summarizes the key physicochemical properties of butyl stearate and
other selected fatty acid esters. These properties are critical in determining the suitability of a
lubricant for a specific application.
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Butyl Methyl Ethyl Isopropyl Test
Property .
Stearate Stearate Stearate Myristate Method
Molecular
C22H4402[1] C19H3802[2] C20H4002 C17H3402 -
Formula
Molecular
Weight ( 340.58[3] 298.5[2] 312.55 270.45 -
g/mol )
Kinematic
Viscosity at ~10-12 ~5.7 ~6.5 ~5.0 ASTM D445
40°C (cSt)
Kinematic
Viscosity at ~3-4 ~2.1 ~2.4 ~1.8 ASTM D445

100°C (cSt)

Viscosity

>150 ~160 ~165 ~150 ASTM D2270
Index
Flash Point
0) >160[3] ~153 ~160 ~152 ASTM D92
Pour Point
. ~19 ~24 ~22 ~-5 ASTM D97
(°C)
Density at

~0.855 ~0.85 ~0.85 ~0.85 ASTM D1298

20°C (g/lcm?)

Note: The values presented are typical and can vary based on the purity and source of the
material. The data has been compiled from various sources and may not have been collected
under identical experimental conditions.

Tribological Performance

The primary function of a lubricant is to reduce friction and wear between interacting surfaces.
The tribological performance of fatty acid esters is often evaluated by measuring the wear scar
diameter in a four-ball test. A smaller wear scar diameter indicates better anti-wear properties.
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. Wear Scar .
Lubricant . Test Conditions Test Method
Diameter (mm)

40 kg load, 1200 rpm,
Butyl Stearate ~0.50 - 0.60 _ ASTM D4172
75°C, 60 min

40 kg load, 1200 rpm,

Methyl Stearate ~0.60 - 0.70 ) ASTM D4172
75°C, 60 min
40 kg load, 1200 rpm,
Ethyl Stearate ~0.55 - 0.65 ) ASTM D4172
75°C, 60 min
) 40 kg load, 1200 rpm,
Isopropyl Myristate ~0.65-0.75 ) ASTM D4172
75°C, 60 min

Note: The wear scar diameter values are indicative and can be influenced by the specific test
parameters and the presence of any additives.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Kinematic Viscosity (ASTM D445)

This test method determines the kinematic viscosity of liquid petroleum products by measuring
the time for a volume of liquid to flow under gravity through a calibrated glass capillary
viscometer.

o Apparatus: Calibrated glass capillary viscometer, constant-temperature bath, stopwatch, and
thermometer.

e Procedure:
o The viscometer is charged with the sample, ensuring it is free of air bubbles.

o The viscometer is placed in a constant-temperature bath maintained at the desired
temperature (e.g., 40°C or 100°C) until the sample reaches thermal equilibrium.

o The sample is drawn up into the timing bulb of the viscometer.
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o The time taken for the sample to flow between two marked points on the viscometer is
measured.

o Calculation: The kinematic viscosity (v) is calculated by multiplying the measured flow time
(t) by the viscometer calibration constant (C): v=C x t.

Flash Point by Cleveland Open Cup (ASTM D92)

This method determines the flash and fire points of petroleum products. The flash point is the
lowest temperature at which application of an ignition source causes the vapors of a specimen
to ignite under specified conditions.

o Apparatus: Cleveland open cup apparatus, thermometer, and a test flame applicator.

e Procedure:

[¢]

The test cup is filled with the sample to a specified level.

o

The sample is heated at a prescribed rate.

[e]

A small test flame is passed across the cup at specified temperature intervals.

o

The flash point is the temperature at which a flash appears at any point on the surface of
the sample.

Wear Preventive Characteristics (ASTM D4172 - Four-
Ball Method)

This test evaluates the anti-wear properties of lubricating fluids in sliding contact.
» Apparatus: Four-ball wear tester, steel balls, and a microscope for measuring wear scars.
e Procedure:

o Three steel balls are clamped together in a test cup and covered with the lubricant under
evaluation.
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o Afourth steel ball is rotated against the three stationary balls under a specified load,
speed, temperature, and duration.

o After the test, the three stationary balls are cleaned, and the average diameter of the wear
scars is measured using a microscope.

Oxidation Stability (ASTM D2272 - Rotating Pressure
Vessel Oxidation Test - RPVOT)

This test method evaluates the oxidation stability of steam turbine oils in the presence of
oxygen, water, and a copper catalyst.

o Apparatus: Rotating pressure vessel (bomb), oxygen supply, pressure gauge, and a
constant-temperature bath.

e Procedure:

[¢]

A sample of the oil, distilled water, and a copper catalyst coil are placed in the pressure
vessel.

o The vessel is pressurized with oxygen and placed in a heated bath, where it is rotated at a
constant speed.

o The pressure inside the vessel is monitored continuously.

o The test is terminated when the pressure drops by a specified amount from the maximum
pressure. The time taken to reach this point is the oxidation stability of the oil.

Visualizations

Experimental Workflow for Lubricant Performance
Evaluation

The following diagram illustrates the logical workflow for evaluating the performance of a fatty
acid ester lubricant.
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Figure 1: Experimental workflow for lubricant performance evaluation.

Logical Relationship of Lubricant Properties

This diagram shows the relationship between the fundamental molecular structure of a fatty
acid ester and its resulting performance characteristics as a lubricant.
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Figure 2: Relationship between molecular structure and lubricant performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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against-other-fatty-acid-ester-lubricants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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